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Introduction
Thioredoxin-related transmembrane protein 1 (TMX1), also known as TXNDC1, is a member of

the protein disulfide isomerase (PDI) family.[1] It is a single-pass type I transmembrane protein

primarily localized to the endoplasmic reticulum (ER) and mitochondria-associated membranes

(MAM).[2][3][4][5][6] TMX1 plays a crucial role in protein folding by catalyzing the formation and

reduction of disulfide bonds, particularly for transmembrane proteins.[2][3][5] Additionally,

TMX1 is involved in endoplasmic reticulum-associated degradation (ERAD), regulation of

calcium flux between the ER and mitochondria, and cellular redox homeostasis.[2][3][6]

Dysregulation of TMX1 has been implicated in ER stress-related pathologies.[7] Western

blotting is a key technique to study the expression levels and redox state of TMX1 in various

cell and tissue types.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate a key signaling pathway involving TMX1 and the general

workflow for its detection by Western blot.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b10861493#bc-rfq
https://www.benchchem.com/product/b10861493/docs?utm_src=pdf-body#application-notes-and-protocols-for-detecting-tmx1-protein-via-western-blot
https://www.lifemapsc.com/gcsuite/gc_trial/
https://www.uniprot.org/uniprotkb/Q9H3N1/entry
https://www.uniprot.org/uniprotkb/Q8VBT0/entry
https://www.proteinatlas.org/ENSG00000139921-TMX1/subcellular
https://pmc.ncbi.nlm.nih.gov/articles/PMC5666389/
https://www.mdpi.com/2073-4409/9/9/2000
https://www.benchchem.com/product/b10861493/docs?utm_src=pdf-body#application-notes-and-protocols-for-detecting-tmx1-protein-via-western-blot
https://www.uniprot.org/uniprotkb/Q9H3N1/entry
https://www.uniprot.org/uniprotkb/Q8VBT0/entry
https://pmc.ncbi.nlm.nih.gov/articles/PMC5666389/
https://www.benchchem.com/product/b10861493/docs?utm_src=pdf-body#application-notes-and-protocols-for-detecting-tmx1-protein-via-western-blot
https://www.uniprot.org/uniprotkb/Q9H3N1/entry
https://www.uniprot.org/uniprotkb/Q8VBT0/entry
https://www.mdpi.com/2073-4409/9/9/2000
https://www.benchchem.com/product/b10861493/docs?utm_src=pdf-body#application-notes-and-protocols-for-detecting-tmx1-protein-via-western-blot
https://pubmed.ncbi.nlm.nih.gov/29123984/
https://www.benchchem.com/product/b10861493/docs?utm_src=pdf-body#application-notes-and-protocols-for-detecting-tmx1-protein-via-western-blot
https://www.benchchem.com/product/b10861493/docs?utm_src=pdf-body#application-notes-and-protocols-for-detecting-tmx1-protein-via-western-blot
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endoplasmic Reticulum

Mitochondria-Associated Membrane (MAM)

Misfolded
Transmembrane Protein

TMX1

 interacts with

ERAD Pathway reduces disulfide bonds Proteasome
Degradation

TMX1 SERCA2b
 interacts with

Ca2+ Flux
Regulation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation
(Cell/Tissue Lysis)

Protein Quantification
(BCA Assay)

SDS-PAGE

Protein Transfer
(to PVDF/Nitrocellulose)

Blocking

Primary Antibody Incubation
(anti-TMX1)

Secondary Antibody Incubation
(HRP-conjugated)

Chemiluminescent Detection

Data Analysis

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b10861493/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-detecting-tmx1-protein-via-western-blot
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861493?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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